Cas no 261952-09-4 (3-methyl-5-(trifluoromethyl)benzoyl Chloride)

3-methyl-5-(trifluoromethyl)benzoyl Chloride structure
261952-09-4 structure
Product Name:3-methyl-5-(trifluoromethyl)benzoyl Chloride
CAS No:261952-09-4
MF:C9H6ClF3O
MW:222.591552257538
MDL:MFCD01631600
CID:1426142
PubChem ID:2775605
Update Time:2025-04-20

3-methyl-5-(trifluoromethyl)benzoyl Chloride Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-5-(trifluoromethyl)benzoyl chloride
    • AC1MCQCB
    • CTK6B5147
    • MolPort-001-771-367
    • PC0467
    • SBB096374
    • AG-A-61658
    • KB-183605
    • Benzoyl chloride, 3-methyl-5-(trifluoromethyl)-
    • 261952-09-4
    • 3-methyl-5-(trifluoromethyl)benzoylChloride
    • SCHEMBL12055235
    • AKOS015956014
    • A911878
    • C90800
    • STYLTOJEHPKJDF-UHFFFAOYSA-N
    • MFCD01631600
    • DTXSID30379610
    • 3-methyl-5-(trifluoromethyl)benzoyl Chloride
    • MDL: MFCD01631600
    • Inchi: 1S/C9H6ClF3O/c1-5-2-6(8(10)14)4-7(3-5)9(11,12)13/h2-4H,1H3
    • InChI Key: STYLTOJEHPKJDF-UHFFFAOYSA-N
    • SMILES: ClC(C1C=C(C)C=C(C(F)(F)F)C=1)=O

Computed Properties

  • Exact Mass: 222.0059270g/mol
  • Monoisotopic Mass: 222.0059270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Sensitiveness: Moisture Sensitive

3-methyl-5-(trifluoromethyl)benzoyl Chloride Security Information

  • Hazard Statement: Corrosive
  • Hazardous Material Identification: C
  • HazardClass:8

3-methyl-5-(trifluoromethyl)benzoyl Chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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3-Methyl-5-(trifluoromethyl)benzoyl chloride
261952-09-4 97%
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$1564.50 2023-09-02
TRC
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$ 170.00 2022-06-04
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$ 280.00 2022-06-04
Apollo Scientific
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3-Methyl-5-(trifluoromethyl)benzoyl chloride
261952-09-4 97%
1g
£57.00 2025-02-19
Apollo Scientific
PC0467-5g
3-Methyl-5-(trifluoromethyl)benzoyl chloride
261952-09-4 97%
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£171.00 2025-02-19
abcr
AB355716-1 g
3-Methyl-5-(trifluoromethyl)benzoyl chloride, 97%; .
261952-09-4 97%
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€141.50 2023-04-26
abcr
AB355716-1g
3-Methyl-5-(trifluoromethyl)benzoyl chloride, 97%; .
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€141.20 2025-02-14
1PlusChem
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1PlusChem
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A2B Chem LLC
AB29660-1g
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